6-(2,6-Dichlorophenyl)-8-methyl-2-piperazin-1-ylpyrido[2,3-d]pyrimidin-7-one

• Molecular Formula: C18H17Cl2N5O
• Molecular Weight: 390.3 g/mol
• IUPAC Name: 6-(2,6-dichlorophenyl)-8-methyl-2-(piperazin-1-yl)pyrido[2,3-d]pyrimidin-7(8H)-one
• InChI: InChI=1S/C18H17Cl2N5O/c1-24-16-11(10-22-18(23-16)25-7-5-21-6-8-25)9-12(17(24)26)15-13(19)3-2-4-14(15)20/h2-4,9-10,21H,5-8H2,1H3
• InChI Key: NIGHBORAEFSARV-UHFFFAOYSA-N
• SMILES: O=C1N(C)C2=NC(N3CCNCC3)=NC=C2C=C1C4=C(Cl)C=CC=C4Cl
• Canonical SMILES: CN1C2=NC(=NC=C2C=C(C1=O)C3=C(C=CC=C3Cl)Cl)N4CCNCC4
• Appearance: Solid powder
• solubility: Soluble in DMSO
• Synonyms: DV2-103; DV2103; DV2 103; DV 2103; DV-2103

Description

DV2-103 is a kinase inactive analogue of a potent Abl1/Src kinase inhibitor, PD173955. DV2-103 showed to potently reduce production of secreted β- amyloid (Aβ) peptide in cells.

Scientific Research Applications

Anticancer Properties

• Research on derivatives of pyrido[2,3-d]pyrimidin, closely related to 6-(2,6-Dichlorophenyl)-8-methyl-2-piperazin-1-ylpyrido[2,3-d]pyrimidin-7-one, has shown significant antiproliferative activity against human cancer cell lines, suggesting potential applications in cancer treatment. Compounds in this series have been evaluated for their effects on various cancer cell lines, with some showing promising results (Mallesha et al., 2012).

Antimicrobial and Anti-Inflammatory Applications

• Novel derivatives of pyrido[2,3-d]pyrimidin have been synthesized and evaluated for antimicrobial activity. Some derivatives demonstrated effective inhibitory activity against both Gram-positive and Gram-negative bacteria, indicating their potential in antimicrobial applications (Krishnamurthy et al., 2011). Additionally, compounds in this category have shown anti-inflammatory and analgesic activities, broadening their potential therapeutic uses (Abu‐Hashem et al., 2020).

Antihypertensive Activity

• A study on 6-arylpyrido[2,3-d]pyrimidin-7-amine derivatives, closely related to the compound , revealed antihypertensive properties. Certain derivatives effectively lowered blood pressure in hypertensive rats, suggesting the compound's potential in treating hypertension (Bennett et al., 1981).

Drug Synthesis and Characterization

• The compound's derivatives have been utilized in synthesizing various drugs and intermediates. These derivatives are crucial in the development of new pharmacological agents and have applications in understanding the structural and electronic properties of these drugs (Raviña et al., 2000).

Applications in Molecular Chemistry

• In the field of molecular chemistry, derivatives of pyrido[2,3-d]pyrimidin have been used in the synthesis of polyamides and other complex organic compounds. This highlights the compound's significance in advancing research in organic and medicinal chemistry (Hattori & Kinoshita, 1979).